Cas no 25488-62-4 (Delphatine)
Delphatine structure
Product Name:Delphatine
CAS No:25488-62-4
MF:C26H43NO7
MW:481.622128725052
CID:271913
PubChem ID:185591
Update Time:2024-03-04
Delphatine Chemical and Physical Properties
Names and Identifiers
-
- delphatine
- 20-Ethyl-1α,6β,14α,16β-tetramethoxy-4-(methoxymethyl)aconitane-7,8-diol
- Aconitane-7,8-diol,20-ethyl-1,6,14,16-tetramethoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)-
- DTXSID60948378
- 20-ethyl-1,6,14,16-tetramethoxy-4-(methoxymethyl)aconitane-7,8-diol
- 25488-62-4
- Delphatine
-
- Inchi: 1S/C26H43NO7/c1-7-27-12-23(13-30-2)9-8-17(32-4)25-15-10-14-16(31-3)11-24(28,18(15)19(14)33-5)26(29,22(25)27)21(34-6)20(23)25/h14-22,28-29H,7-13H2,1-6H3
- InChI Key: FYNCELMSVIDJLX-UHFFFAOYSA-N
- SMILES: OC12C(C3C4(COC)CCC(C3(C3CC5C(CC1(C3C5OC)O)OC)C2N(CC)C4)OC)OC
Computed Properties
- Exact Mass: 481.304
- Monoisotopic Mass: 481.304
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 829
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 13
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.8
- XLogP3: 0
Experimental Properties
- Density: 1.26
- Boiling Point: 560.2°C at 760 mmHg
- Flash Point: 292.6°C
- Refractive Index: 1.575
Delphatine Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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